N~2~-acetyl-N~1~-({2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)-L-alaninamide

• IUPAC Name: (2S)-2-acetamido-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C18H18F3N3O3/c1-11(24-12(2)25)16(26)23-10-13-5-4-8-22-17(13)27-15-7-3-6-14(9-15)18(19,20)21/h3-9,11H,10H2,1-2H3,(H,23,26)(H,24,25)/t11-/m0/s1
• InChI Key: RWXHGTQLTBCDMI-NSHDSACASA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)OC2=CC=CC(=C2)C(F)(F)F)NC(=O)C
• Isomeric SMILES: C[C@@H](C(=O)NCC1=C(N=CC=C1)OC2=CC=CC(=C2)C(F)(F)F)NC(=O)C
• Molecular Formula: C18H18F3N3O3
• Molecular Weight: 381.3 g/mol

Description

The compound you mentioned contains a trifluoromethyl group, which is a functional group in chemistry with the formula -CF3. The trifluoromethyl group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom with a fluorine atom. This group is found in certain pharmaceuticals and drugs.

Synthesis Analysis

Various methods exist to introduce the trifluoromethyl functionality. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Another route is the reaction of aryl iodides with trifluoromethyl copper.

Molecular Structure Analysis

The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom with a fluorine atom.

Chemical Reactions Analysis

The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine. This makes trifluoromethyl-substituted compounds often strong acids.

Physical And Chemical Properties Analysis

The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine. This makes trifluoromethyl-substituted compounds often strong acids.

Mechanism of Action

The exact mechanism of action would depend on the specific compound and its context of use. For instance, some drugs containing the trifluoromethyl group are used as inhibitors for certain types of enzymes.

Future Directions

The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation. This suggests that there could be future research directions in developing new compounds with the trifluoromethyl group.